Cas no 2492-26-4 (Sodium 2-mercaptobenzothiazole)
Sodium 2-mercaptobenzothiazole (NaMBT) is a water-soluble derivative of 2-mercaptobenzothiazole, widely used as a corrosion inhibitor and vulcanization accelerator in industrial applications. Its key advantages include high solubility in aqueous systems, enhancing its effectiveness in metalworking fluids, cooling systems, and coatings. NaMBT exhibits strong adsorption onto metal surfaces, forming protective layers that mitigate oxidation and pitting corrosion, particularly in copper and copper alloys. Additionally, it serves as an efficient secondary accelerator in rubber vulcanization, improving crosslinking efficiency and mechanical properties of rubber products. The compound’s stability and compatibility with other additives make it a versatile choice for industrial formulations requiring corrosion protection or accelerated curing processes.
2492-26-4 structure
Product Name:Sodium 2-mercaptobenzothiazole
CAS No:2492-26-4
MF:C7H5NNaS2
MW:190.241069555283
MDL:MFCD00065334
CID:43067
PubChem ID:87572172
Update Time:2026-05-14
Sodium 2-mercaptobenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Sodium 2-Mercaptobenzothiazole
- 2-Mercaptobenzothiazole sodium salt
- Sodium mercaptobenzothiazole
- (2-benzothiazolylthio)-sodiu
- 2(3H)-Benzothiazolethione,sodium salt
- 2-(Sodiothio)benzothiazole
- 2-mercapto-1,3-benzothiazole sodium salt
- duodex
- MERCAPTOBENZOTHIAZOLESODIUM
- NACAP(R)
- NA-MBT
- sodium
- Sodium 2-Benzothiazolethiolate
- sodium 2-mercapto-1,3-benzothiazole
- sodium benzo[d]thiazole-2-thiolate
- sodium benzothiazoline-2-thionide
- sodium benzothioxazole-2-thiolate
- sodium salt of 2-mercaptobenzothiazole
- sodiummbt
- Sodium 2-mercaptobenzothiolate
- Sodium benzothiazole-2-thiolate
- LAN-826
- Corrosive agent
- 2(3H)-Benzothiazolethione sodium salt
- NaMBT
- Nacap
- Sodium MBT
- Caswell No. 541C
- Sodium benzothiazolethiolate
- sodium 1,3-benzothiazole-2-thiolate
- Sodium mercaptobenzothiazolate
- Sodium 2-benzothiazolethioate
- Benzothiazolethiol, sodium salt
- 2-Mercaptobenzothiazole, sodium
- Sodium 2-mercaptobenzothiazolate
- Mercaptobenzothiazole sodium salt
- Sodium,
- Mercaptobenzothiazole sodium
- Sodium 2-mercaptobenzothiazole
-
- MDL： MFCD00065334
- Inchi： 1S/C7H5NS2.Na/c9-7-8-5-3-1-2-4-6(5)10-7;/h1-4H,(H,8,9);/q;+1/p-1
- InChI Key： VLDHWMAJBNWALQ-UHFFFAOYSA-M
- SMILES： S1C(=NC2=C([H])C([H])=C([H])C([H])=C12)[S-].[Na+]
Computed Properties
- Exact Mass: 188.96800
- Monoisotopic Mass: 189.976
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 42.1
Experimental Properties
- Color/Form: Turbid liquid with unique smell
- Density: 1.25
- Melting Point: -6 ºC
- Boiling Point: 103 ºC
- Flash Point: greater than 200° F (NTP, 1992)
- Water Partition Coefficient: >=10 g/100 mL at 20 ºC
- PSA: 66.43000
- LogP: 2.85270
- Solubility: >=10 g/100 mL at 20 ºC
Sodium 2-mercaptobenzothiazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H400
- Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
- Hazardous Material transportation number：1760
- Hazard Category Code： R34: can cause burns.
- Safety Instruction： S26; S36/37/39
- RTECS：DL6725000
-
Hazardous Material Identification：
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：III
- Storage Condition：Store at room temperature
Sodium 2-mercaptobenzothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Sodium 2-mercaptobenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0057-500G |
Sodium 2-Mercaptobenzothiazole |
2492-26-4 | >97.0%(HPLC) | 500g |
¥420.00 | 2024-04-17 | |
| Apollo Scientific | OR938282-25g |
Sodium mercaptobenzothiazole |
2492-26-4 | 97% | 25g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR938282-100g |
Sodium mercaptobenzothiazole |
2492-26-4 | 97% | 100g |
£30.00 | 2025-02-19 | |
| Apollo Scientific | OR938282-500g |
Sodium mercaptobenzothiazole |
2492-26-4 | 97% | 500g |
£145.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S58620-25g |
Sodium mercaptobenzothiazole |
2492-26-4 | 25g |
¥167.0 | 2021-09-07 | ||
| abcr | AB251891-25 g |
2-Mercaptobenzothiazole sodium salt, 93%; . |
2492-26-4 | 93% | 25 g |
€43.60 | 2023-07-20 | |
| abcr | AB251891-500 g |
2-Mercaptobenzothiazole sodium salt, 93%; . |
2492-26-4 | 93% | 500 g |
€157.20 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S830286-500g |
Sodium mercaptobenzothiazole |
2492-26-4 | 50% in water | 500g |
517.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0057-25G |
Sodium 2-Mercaptobenzothiazole |
2492-26-4 | >97.0%(HPLC) | 25g |
¥140.00 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0057-500g |
Sodium 2-mercaptobenzothiazole |
2492-26-4 | 97.0%(LC) | 500g |
￥1485.0 | 2022-06-10 |
Sodium 2-mercaptobenzothiazole Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2492-26-4)Sodium mercaptobenzothiazole
Order Number:sfd20856
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2492-26-4)Sodium mercaptobenzothiazole
Order Number:LE8812;LE5679159
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
Sodium 2-mercaptobenzothiazole Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2492-26-4)Sodium mercaptobenzothiazole
Purity:99%
Quantity:200KG
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2492-26-4)Sodium mercaptobenzothiazole
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry